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Compound of Interest

Compound Name: Glyoxylic acid

Cat. No.: B1671967 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract: 2-Oxoacetic acid, also known as glyoxylic acid, is a C2 α-keto acid of significant

interest in both biological and industrial chemistry. As a key metabolic intermediate in various

organisms, it plays a crucial role in pathways such as the glyoxylate cycle and human amino

acid metabolism. Its bifunctional nature, possessing both an aldehyde and a carboxylic acid

group, makes it a highly versatile C2 building block for organic synthesis. This guide provides a

comprehensive overview of the chemical and physical properties of 2-oxoacetic acid, its

diverse applications in the pharmaceutical, cosmetic, and agrochemical industries, and its

central role in key metabolic pathways. Detailed experimental protocols for its synthesis,

purification, and use in common synthetic and analytical procedures are also presented.

Chemical and Physical Properties
2-Oxoacetic acid (C₂H₂O₃) is the simplest α-keto acid. It is a colorless solid that is highly

soluble in water, where it exists predominantly as the geminal diol hydrate (dihydroxyacetic

acid).[1] This hydration is a key feature of its chemistry. The compound is typically supplied as

a 50% aqueous solution, which appears as a colorless to light yellow liquid.[1]
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Property Value Source(s)

IUPAC Name Oxoacetic acid [1]

Other Names
Glyoxylic acid, Glyoxalic acid,

Formylformic acid
[1]

CAS Number 298-12-4 (Anhydrous) [1]

563-96-2 (Monohydrate)

Molecular Formula C₂H₂O₃ [1]

Molecular Weight 74.04 g/mol (Anhydrous) [1]

92.05 g/mol (Monohydrate) [2]

Appearance
Colorless solid

(Anhydrous/Monohydrate)
[1]

Colorless to straw yellow liquid

(50% aq. solution)
[1]

Physicochemical Data
Quantitative physicochemical data for 2-oxoacetic acid is summarized below. Note that values

can vary depending on the form (anhydrous vs. monohydrate) and experimental conditions.
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Property Value Conditions / Notes Source(s)

Melting Point
49-52 °C

(Monohydrate)

80 °C (Anhydrous) [1]

Boiling Point 111 °C [1]

Density 1.33 g/mL at 20 °C

pKa 3.18 - 3.32 at 25 °C [1]

Solubility
Very soluble in water;

miscible with ethanol.

Slightly soluble in

ether and benzene;

insoluble in esters.

[1]

Vapor Pressure 1.06 mmHg at 25 °C

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-oxoacetic acid.

In aqueous solutions (like D₂O for NMR), it primarily exists as its hydrate.
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Spectroscopy Peak / Shift
Assignment /
Interpretation

Source(s)

¹H NMR ~5.06 ppm (s, 1H)

Methine proton of the

diol hydrate

[HC(OH)₂COOH] in

D₂O at pH 7.4.

[3]

¹³C NMR ~179.5 ppm

Carboxyl carbon (-

COOH) in D₂O at pH

7.4.

[3]

~90.8 ppm

Methine carbon of the

diol hydrate [-

CH(OH)₂-] in D₂O at

pH 7.4.

[3]

FT-IR (cm⁻¹) ~3300-2500
O-H stretch (broad,

carboxylic acid dimer).
[4][5]

~1742

C=O stretch

(aldehyde carbonyl,

gas-phase).

[4]

~1710
C=O stretch

(carboxylic acid).
[4][5]

~1208 C-O stretch. [4]

Biological Role and Metabolic Pathways
2-Oxoacetic acid is a central intermediate in the metabolism of a wide range of organisms.

The Glyoxylate Cycle
In plants, bacteria, protists, and fungi, the glyoxylate cycle serves as an anabolic pathway to

convert acetyl-CoA, derived from the breakdown of fatty acids, into carbohydrates.[6] This cycle

is crucial for these organisms as it bypasses the two decarboxylation steps of the tricarboxylic

acid (TCA) cycle, enabling a net synthesis of carbohydrates from fat.[6][7] The two key

enzymes unique to this pathway are isocitrate lyase and malate synthase.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000471
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000471
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000471
https://pubs.acs.org/doi/10.1021/jp803863r
https://plos.figshare.com/articles/dataset/_Frequencies_and_assignments_of_the_main_peaks_identified_in_the_analysis_of_FTIR_spectra_/1170303
https://pubs.acs.org/doi/10.1021/jp803863r
https://pubs.acs.org/doi/10.1021/jp803863r
https://plos.figshare.com/articles/dataset/_Frequencies_and_assignments_of_the_main_peaks_identified_in_the_analysis_of_FTIR_spectra_/1170303
https://pubs.acs.org/doi/10.1021/jp803863r
https://patents.google.com/patent/US8754255B2/en
https://patents.google.com/patent/US8754255B2/en
https://cvet.tu.edu.iq/images/vetmednew/files/new-24-25/2nd/biochemistry%20reem%20suhail/Hopkins-cole%20test.pdf
https://cvet.tu.edu.iq/images/vetmednew/files/new-24-25/2nd/biochemistry%20reem%20suhail/Hopkins-cole%20test.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shared TCA Enzymes

Acetyl-CoA
Citrate

Synthase

Oxaloacetate

Carbohydrates
(via Gluconeogenesis)

 Net
Precursor

Citrate
Aconitase

Isocitrate Isocitrate
Lyase

Glyoxylate Malate
Synthase

Succinate
(to TCA Cycle)

Malate

Malate
Dehydrogenase

Acetyl-CoA

 + CoA

 + CoA

NADH + H+

Click to download full resolution via product page

Fig 1. The Glyoxylate Cycle Pathway.

Glyoxylate Metabolism in Humans
In humans, glyoxylate is a key metabolic intermediate whose concentration must be tightly

regulated. It is produced in mitochondria from the catabolism of hydroxyproline and in

peroxisomes from the oxidation of glycolate.[1][4] Its detoxification is critical, as its oxidation to

oxalate can lead to hyperoxaluria and the formation of calcium oxalate kidney stones.[8] The

liver is the primary site for glyoxylate metabolism, involving enzymes in multiple cellular

compartments.[9]

Peroxisomes: Alanine-glyoxylate aminotransferase (AGT) detoxifies glyoxylate by converting

it to glycine.[8]

Mitochondria: A mitochondrial AGT (AGT2) also converts glyoxylate to glycine.[4]

Cytosol/Mitochondria: Glyoxylate reductase/hydroxypyruvate reductase (GRHPR) reduces

glyoxylate to glycolate.[10]

Cytosol: Lactate dehydrogenase (LDH) can oxidize glyoxylate to the toxic end-product

oxalate.[4][8]
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Defects in the genes encoding AGT (Primary Hyperoxaluria Type 1), GRHPR (Type 2), or

HOGA1 (Type 3) lead to an accumulation of glyoxylate and subsequent overproduction of

oxalate.[2][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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